Flavan-4-ols are a class of flavonoids widely found in various plants and foods, including tea leaves, grapes, and cocoa beans. These compounds exhibit diverse biological activities due to their unique chemical structures. Flavan-4-ols are known for their antioxidant properties, which can help protect cells from damage caused by free radicals. They also have potential health benefits such as improving cardiovascular health and supporting brain function. The two main types of flavan-4-ols are catechins and epicatechins, with different chemical structures leading to varying physiological effects. These compounds play significant roles in the food and pharmaceutical industries for their functional applications and therapeutic potentials.